Cas no 1019006-22-4 (1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine
• CAS No: 1019006-22-4
• MF: C₁₀H₁₈N₄O₂S
• MW: 258.340520381927
• MDL: MFCD06805729
• CID: 3158951
• PubChem ID: 25247405
• Update Time: 2025-06-27

1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-amine
• 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine
• STK350277
• 1-(1,3-DIMETHYLPYRAZOL-4-YLSULFONYL)PIPERIDIN-4-AMINE
• 1019006-22-4
• 1-((1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-4-amine
• 1-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)SULFONYL]-4-PIPERIDINAMINE
• EN300-230337
• 1-(1,3-dimethylpyrazol-4-yl)sulfonylpiperidin-4-amine
• 892-778-0
• CS-0240862
• AKOS005167289

• MDL： MFCD06805729
• Inchi： 1S/C10H18N4O2S/c1-8-10(7-13(2)12-8)17(15,16)14-5-3-9(11)4-6-14/h7,9H,3-6,11H2,1-2H3
• InChI Key： KBUNKQSIZUJYDW-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)N=C1C)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 258.11504700Da
• Monoisotopic Mass: 258.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine

Research Brief on 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine (CAS: 1019006-22-4)

1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine (CAS: 1019006-22-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonylpiperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine involves a multi-step process, starting with the functionalization of the pyrazole ring followed by sulfonylation and subsequent introduction of the piperidine amine moiety. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's structural features, including the sulfonyl group and the amine functionality, are critical for its biological activity and binding affinity to target proteins.

In recent pharmacological studies, 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine has demonstrated notable activity as an inhibitor of specific kinases and proteases, which are implicated in various disease pathways. For instance, it has shown inhibitory effects on kinases involved in inflammatory and oncogenic signaling, suggesting its potential as a therapeutic agent for cancer and autoimmune diseases. Additionally, its ability to modulate protein-protein interactions makes it a valuable tool for probing biological pathways and identifying new drug targets.

One of the most significant findings in recent research is the compound's selectivity and potency in vitro. Studies have reported low nanomolar IC50 values against certain kinase targets, highlighting its potential as a highly specific therapeutic agent. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for further drug development.

Despite these promising results, challenges remain in the development of 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine as a drug candidate. Issues such as off-target effects, potential toxicity, and the need for further optimization of its pharmacokinetic profile are areas of active investigation. Researchers are also exploring structural analogs to enhance its efficacy and reduce adverse effects.

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine (CAS: 1019006-22-4) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity make it a valuable compound for further research in chemical biology and drug discovery. Continued studies will be essential to fully elucidate its mechanism of action and therapeutic potential, paving the way for its eventual clinical application.